Cas no 2305-67-1 (3-Quinolinecarbonitrile, 4-hydroxy-5,7-diMethyl-)

• Product name: 3-Quinolinecarbonitrile, 4-hydroxy-5,7-diMethyl-
• CAS No: 2305-67-1
• MF: C₁₂H₁₀N₂O
• MW: 198.2206
• CID: 832827

3-Quinolinecarbonitrile, 4-hydroxy-5,7-diMethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 4-hydroxy-5,7-diMethyl-
• 4-Hydroxy-5,7-dimethyl-3-quinolinecarbonitrile
• 4-Hydroxy-5,7-dimethylchinolin-3-carbonitril
• 4-hydroxy-5,7-dimethylquinoline-3-carbonitrile
• LogP

• Inchi： InChI=1S/C12H10N2O/c1-7-3-8(2)11-10(4-7)14-6-9(5-13)12(11)15/h3-4,6H,1-2H3,(H,14,15)
• InChI Key： BJGGLHVYYCMBMG-UHFFFAOYSA-N
• SMILES： CC1=CC(=C2C(=C1)NC=C(C#N)C2=O)C

Computed Properties

• Exact Mass: 198.0794
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.26
• Boiling Point: 408.7°C at 760 mmHg
• Flash Point: 201°C
• Refractive Index: 1.656
• PSA: 56.91